Cas no 941966-53-6 (N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-(4-methylphenyl)sulfanylbutanamide)

• Product Name: N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-(4-methylphenyl)sulfanylbutanamide
• CAS No: 941966-53-6
• MF: C₁₈H₂₀N₂OS₂
• MW: 344.494201660156
• CID: 5501274
• Update Time: 2025-10-22

N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-(4-methylphenyl)sulfanylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-(4-methylphenyl)sulfanylbutanamide

• Inchi： 1S/C18H20N2OS2/c1-12-6-8-15(9-7-12)22-10-4-5-17(21)20-18-16(11-19)13(2)14(3)23-18/h6-9H,4-5,10H2,1-3H3,(H,20,21)
• InChI Key： SIGIOXALIDLDTE-UHFFFAOYSA-N
• SMILES： C(NC1SC(C)=C(C)C=1C#N)(=O)CCCSC1=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-(4-methylphenyl)sulfanylbutanamide

Comprehensive Overview of N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-(4-methylphenyl)sulfanylbutanamide (CAS 941966-53-6)

N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-(4-methylphenyl)sulfanylbutanamide, identified by its CAS number 941966-53-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a thiophene ring substituted with cyano and dimethyl groups, coupled with a butanamide linker and a 4-methylphenylsulfanyl moiety. Such structural complexity makes it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for heterocyclic compounds like N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-(4-methylphenyl)sulfanylbutanamide has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in its potential applications in anti-inflammatory and anticancer therapies, aligning with the growing focus on precision medicine. The compound’s sulfanyl and cyano functional groups are key to its bioactivity, enabling interactions with biological targets such as kinases and proteases.

The synthesis of CAS 941966-53-6 involves multi-step organic reactions, including amide coupling and thioether formation, which are critical for achieving high purity and yield. Analytical techniques like HPLC and NMR spectroscopy are employed to characterize this compound, ensuring compliance with regulatory standards. Its stability under various pH conditions and solubility in organic solvents further enhance its utility in formulation development.

From an industrial perspective, N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-(4-methylphenyl)sulfanylbutanamide is often explored as an intermediate in the synthesis of more complex small-molecule drugs. Its structural motifs are frequently leveraged in high-throughput screening (HTS) campaigns to identify novel bioactive agents. This aligns with the pharmaceutical industry’s shift toward fragment-based drug design (FBDD), where smaller molecules serve as building blocks for optimized leads.

Environmental and safety considerations are also paramount when handling CAS 941966-53-6. While not classified as hazardous, proper laboratory practices such as the use of personal protective equipment (PPE) and ventilation systems are recommended. The compound’s biodegradability and ecotoxicological profile are under ongoing evaluation to ensure compliance with green chemistry principles.

In the context of AI-driven drug discovery, 941966-53-6 has been featured in computational studies predicting its ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity). Such analyses are crucial for reducing late-stage attrition in drug development. The integration of machine learning models with cheminformatics tools has accelerated the exploration of this compound’s potential, addressing common search queries like “thiophene derivatives in drug design” or “sulfanylbutanamide applications.”

Market trends indicate rising interest in CAS 941966-53-6 among contract research organizations (CROs) and academic laboratories. Its inclusion in commercial chemical libraries underscores its relevance in hit-to-lead optimization. Furthermore, patent filings related to its derivatives highlight its intellectual property potential, particularly in oncology and metabolic disorders.

To summarize, N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-(4-methylphenyl)sulfanylbutanamide (941966-53-6) represents a compelling case study in modern chemical innovation. Its multifaceted applications, coupled with advancements in computational chemistry and sustainable synthesis, position it as a valuable asset for researchers navigating the complexities of drug discovery and material science.